3-(3,4-dimethoxyphenyl)-N-(4-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-N-(4-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C23H24N4O3/c1-14-12-21(25-17-7-9-18(28-3)10-8-17)27-23(24-14)22(15(2)26-27)16-6-11-19(29-4)20(13-16)30-5/h6-13,25H,1-5H3
• InChI Key: YNZJWBWAYQSWFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)NC3=CC=C(C=C3)OC)C)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C23H24N4O3
• Molecular Weight: 404.5 g/mol
• CAS No.: 890631-41-1

Description

3-(3,4-dimethoxyphenyl)-N-(4-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C23H24N4O3 and its molecular weight is 404.47. The purity is usually 95%.
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Scientific Research Applications

Antifungal Applications

The synthesis and antifungal effects of pyrimidine derivatives, including those similar to 3-(3,4-dimethoxyphenyl)-N-(4-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine, have been a subject of interest. For instance, studies on 4-methoxy-N,N-dimethylpyrimidin derivatives have revealed their potent antifungal properties against fungi like Aspergillus terreus and Aspergillus niger. These findings suggest the potential for developing new antifungal agents based on the pyrimidine scaffold, underscoring the importance of structural modifications to enhance biological activity against fungal pathogens (Jafar et al., 2017).

Anticancer and Anti-Inflammatory Applications

The exploration into pyrazolo[1,5-a]pyrimidine derivatives has extended to their potential anticancer and anti-inflammatory activities. Notably, benzodifuranyl derivatives have been synthesized, exhibiting significant anti-inflammatory and analgesic properties. This research indicates that specific structural features of pyrazolo[1,5-a]pyrimidine compounds can be harnessed to target inflammatory pathways and possibly cancer cells, offering a promising avenue for therapeutic development (Abu‐Hashem et al., 2020).

Antimicrobial and Antitumor Potential

Pyrazolo[1,5-a]pyrimidine derivatives have also been identified for their antimicrobial and antitumor potential. Syntheses focusing on various pyrazolo[1,5-a]pyrimidine analogs have demonstrated their efficacy against bacterial strains and cancer cell lines. These findings underscore the versatility of the pyrazolo[1,5-a]pyrimidine core in medicinal chemistry, highlighting its role in designing compounds with targeted biological activities against microbial infections and tumor growth (Hafez et al., 2016).